88109-06-2((S)-3-(Tritylamino)oxetan-2-one),AC7067

(S)-3-(Tritylamino)oxetan-2-one Properties

Names and Identifiers

- (S)-3-(Tritylamino)oxetan-2-one
- (3S)-3-(tritylamino)oxetan-2-one
- 2-Oxetanone,3-[(triphenylmethyl)amino]-, (3S)-
- N-TRITYL-L-SERINE LACTONE
- N-Trityl-L-serin-lacton
- (3S)-3-[(Triphenylmethyl)amino]-2-oxetanone (ACI)
- 2-Oxetanone, 3-[(triphenylmethyl)amino]-, (S)- (9CI)
- AC7067
- SCHEMBL17471773
- DA-69251
- AKOS015902527
- 88109-06-2
- N-Trityl-L-serine lactone, >=98.0% (sum of enantiomers, TLC)
- DTXSID60447452
- CS-0201879
- (S)-3-(Tritylamino)-2-oxetanone
- (3S)-3-[(TRIPHENYLMETHYL)AMINO]OXETAN-2-ONE
- HY-W142095
- MDL： MFCD00270148
- InChIKey： WKOYUOGPQDPOFV-FQEVSTJZSA-N
- Inchi： 1S/C22H19NO2/c24-21-20(16-25-21)23-22(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20,23H,16H2/t20-/m0/s1
- SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)N[C@H]1COC1=O

Computed Properties

Exact Mass: 329.14200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 329.141578849g/mol
Heavy Atom Count: 25
Complexity: 399
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.2
Topological Polar Surface Area: 38.3Å²

Experimental Properties

LogP: 3.88440
PSA: 38.33000
Refractive Index: 1.652
Boiling Point: 489.5 ℃at 760 mmHg
Melting Point: 191-196 °C (dec.)
Flash Point: 249.8ºC
Density: 1.22

(S)-3-(Tritylamino)oxetan-2-one Security Information

WGK Germany：3
Storage Condition：Sealed in dry,2-8°C
FLUKA BRAND F CODES：9-21

(S)-3-(Tritylamino)oxetan-2-one Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-3-(Tritylamino)oxetan-2-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB77860-1g	N-Trityl-l-serine lactone	88109-06-2		1g	$462.00	2024-04-19
Alichem	A449042099-5g	(S)-3-(Tritylamino)oxetan-2-one	88109-06-2	97%	5g	$400.00	2023-08-31
Ambeed	A581424-5g	(S)-3-(Tritylamino)oxetan-2-one	88109-06-2	97%	5g	$649.0
Apollo Scientific	OR316045-1g	N-Trityl-L-serine lactone	88109-06-2		1g	£165.00	2024-07-21
Chemenu	CM300621-5g	(S)-3-(Tritylamino)oxetan-2-one	88109-06-2	95+%	5g	$311
Crysdot LLC	CD11035933-5g	(S)-3-(Tritylamino)oxetan-2-one	88109-06-2	97%	5g	$330
eNovation Chemicals LLC	D776185-5g	N-Trityl-L-serine Lactone	88109-06-2	97%	5g	$860	2022-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01825-1g	(S)-3-(Tritylamino)oxetan-2-one	88109-06-2		1g	¥1968.0	2021-09-04
SHENG KE LU SI SHENG WU JI SHU	sc-253129-250 mg	N-Trityl-L-serine lactone,	88109-06-2		250MG	￥970.00	2023-07-10

(S)-3-(Tritylamino)oxetan-2-one Synthesis

Synthetic Circuit 1

4465-45-6

88109-06-2

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Methyl 2-[(dimethylamino)carbonyl]diazenecarboxylate Solvents: Tetrahydrofuran ; rt; 2 h, rt

Reference

Nonsymmetrical Azocarbonamide Carboxylates as Effective Mitsunobu Reagents

Furkert, Daniel P.; Breitenbach, Benjamin; Juen, Ludovic; Sroka, Ina; Pantin, Mathilde; et al, European Journal of Organic Chemistry, 2014, 2014(35), 7806-7809

Synthetic Circuit 2

4465-45-6

88109-06-2

Reaction Conditions

1.1 Reagents: Triethylamine , BOP reagent Solvents: Dichloromethane

Reference

Reaction of N-trityl amino acids with BOP: efficient synthesis of t-butyl esters as well as N-trityl serine- and threonine-β-lactones

Sliedregt, Karen M.; Schouten, Arie; Kroon, Jan; Liskamp, Rob M. J., Tetrahedron Letters, 1996, 37(24), 4237-4240

Synthetic Circuit 3

4465-45-6

88109-06-2

Reaction Conditions

1.1 Reagents: Triethylamine , BOP reagent Solvents: Dichloromethane ; 15 min, rt; 1 h, rt
1.2 Solvents: Water ; 20 min, rt

Reference

Synthesis of epi-Oxetin via a Serine-Derived 2-Methyleneoxetane

Blauvelt, Marisa L.; Howell, Amy R., Journal of Organic Chemistry, 2008, 73(2), 517-521

Synthetic Circuit 4

25840-83-9

88109-06-2

Reaction Conditions

1.1 Reagents: Triethylamine , BOP reagent Solvents: Dichloromethane ; 15 min, rt; 1 h, rt
1.2 Solvents: Water ; 20 h, rt

Reference

Preparation of poly(serine ester)s by ring-opening polymerization of N-trityl serine lactone under catalysis of ZnEt2

Wei, Ying; Li, Xiao-yuan; Jing, Xia-bin; Chen, Xue-si; Huang, Yu-bin, Chemical Research in Chinese Universities, 2013, 29(1), 177-182

Synthetic Circuit 5

4465-45-6

88109-06-2

Reaction Conditions

1.1 Reagents: Triethylamine , BOP reagent Solvents: Dichloromethane ; 15 min, rt; 1 h, rt
1.2 Reagents: Water ; 20 min, rt

Reference

Synthesis and characterization of α-amino acid-containing polyester: poly[(ε-caprolactone)-co-(serine lactone)]

Wei, Ying; Li, Xiaoyuan; Jing, Xiabin; Chen, Xuesi; Huang, Yubin, Polymer International, 2013, 62(3), 454-462

(S)-3-(Tritylamino)oxetan-2-one Raw materials

(S)-3-(Tritylamino)oxetan-2-one Preparation Products

(S)-3-(Tritylamino)oxetan-2-one (88109-06-2)

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Cas no 88109-06-2 ((S)-3-(Tritylamino)oxetan-2-one)

(S)-3-(Tritylamino)oxetan-2-one Properties

Names and Identifiers

Computed Properties

Experimental Properties

(S)-3-(Tritylamino)oxetan-2-one Security Information

(S)-3-(Tritylamino)oxetan-2-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

(S)-3-(Tritylamino)oxetan-2-one Pricemore >>

(S)-3-(Tritylamino)oxetan-2-one Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

(S)-3-(Tritylamino)oxetan-2-one Raw materials

(S)-3-(Tritylamino)oxetan-2-one Preparation Products

(S)-3-(Tritylamino)oxetan-2-one Related Literature

Related Categories

88109-06-2 ((S)-3-(Tritylamino)oxetan-2-one) Related Products